Cas no 957-66-4 (Isolinderalactone)

Conclusion: isolideralactone inhibits the growth and angiogenesis of human glioblastoma by inhibiting VEGFR2 activation of endothelial cells Conclusion: isolideralactone inhibits the expression of Bcl-2, survivin and XIAP, and increases the level of cleaved caspase-3
Isolinderalactone structure
Isolinderalactone structure
Isolinderalactone
957-66-4
C15H16O3
244.285744667053
1985956
5318587

Isolinderalactone Properties

Names and Identifiers

    • (3aS)-4,8-Dimethyl-3-methylene-4β-ethenyl-3aβ,4,5,8bβ-tetrahydrobenzo[1,2-b:3,4-b']difuran-2(3H)-one
    • Isolinderalactone
    • (3aS,4R,8bR)-4-ethenyl-4,8-dimethyl-3-methylidene-5,8b-dihydro-3aH-furo[2,3-e][1]benzofuran-2-one
    • BDBM50359989
    • Q27137413
    • (3aS,4R,8bR)-4,8-dimethyl-3-methylene-4-vinyl-3a,4,5,8b-tetrahydrobenzo[1,2-b:3,4-b']difuran-2(3H)-one
    • (3aS,4R,8bR)-4-Ethenyl-3a,4,5,8b-tetrahydro-4,8-dimethyl-3-methylenebenzo[1,2-b:3,4-b′]difuran-2(3H)-one (ACI)
    • Benzo[1,2-b:3,4-b′]difuran-2(3H)-one, 3aβ,4,5,8bβ-tetrahydro-4α,8-dimethyl-3-methylene-4-vinyl- (8CI)
    • Benzo[1,2-b:3,4-b′]difuran-2(3H)-one, 4-ethenyl-3a,4,5,8b-tetrahydro-4,8-dimethyl-3-methylene-, [3aS-(3aα,4α,8bα)]- (ZCI)
    • Isolinderalactone (7CI)
    • CS-0022898
    • 957-66-4
    • AKOS032946064
    • CHEBI:69073
    • HY-N3001
    • MS-23455
    • CHEMBL1927943
    • AC-34877
    • DA-54428
    • +Expand
    • VXZIFOKTSURLNL-YDHLFZDLSA-N
    • 1S/C15H16O3/c1-5-15(4)6-10-11(8(2)7-17-10)13-12(15)9(3)14(16)18-13/h5,7,12-13H,1,3,6H2,2,4H3/t12-,13-,15-/m0/s1
    • C([C@]1(CC2OC=C(C=2[C@@H]2OC(C([C@H]12)=C)=O)C)C)=C

Computed Properties

  • 244.11000
  • 0
  • 3
  • 1
  • 244.109944368 g/mol
  • 18
  • 428
  • 0
  • 3
  • 0
  • 0
  • 0
  • 1
  • 3
  • 39.4
  • 244.28

Experimental Properties

  • 3.10670
  • 39.44000
  • 118-121 ºC
  • Slightly soluble (1.4 g/l) (25 º C),
  • Powder
  • 1.16±0.1 g/cm3 (20 ºC 760 Torr),

Isolinderalactone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01DDV5-20mg
Isolinderalactone
 957-66-4
20mg
 $163.00
A2B Chem LLC
AX03313-1mg
Isolinderalactone
 957-66-4 99.62%
1mg
 $102.00
Aaron
AR01DE3H-5mg
Isolinderalactone
 957-66-4 95%
5mg
 $200.00 2024-07-18
Ambeed
A301073-5mg
(3aS,4R,8bR)-4,8-Dimethyl-3-methylene-4-vinyl-3a,4,5,8b-tetrahydrobenzo[1,2-b:3,4-b']difuran-2(3H)-one
 957-66-4 95%
5mg
 $209.0 2024-05-30
Biosynth
AAA95766-5 mg
Isolinderalactone
 957-66-4
5mg
 $254.10
ChemFaces
CFN99762-10mg
Isolinderalactone
 957-66-4 >=98%
10mg
 $238
DC Chemicals
DCZ-124-20 mg
Isolinderalactone
 957-66-4 >98%
20mg
 $280.0 2022-02-28
MedChemExpress
HY-N3001-5mg
Isolinderalactone
 957-66-4 98.79%
5mg
 ￥2400 2024-07-21
TargetMol Chemicals
T8213-1 mg
Isolinderalactone
 957-66-4 99.62%
1mg
 ￥ 840
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I76130-20mg
(3aS,8bR)-4,8-dimethyl-3-methylene-4-vinyl-3a,4,5,8b-tetrahydrobenzo[1,2-b:3,4-b']difuran-2(3H)-one
 957-66-4 ,HPLC≥98%
20mg
 ¥948.0 2023-09-07

Isolinderalactone Synthesis

Synthetic Circuit 1

957-66-4 957-66-4
Reaction Conditions
Reference
Cope rearrangement of some germacrane-type furan sesquiterpenes. I.
Takeda, Kenichi; Horibe, Isao; Minato, Hitoshi, Journal of the Chemical Society [Section] C: Organic, 1970, (8), 1142-7

Synthetic Circuit 2

957-66-4 957-66-4
Reaction Conditions
Reference
Absolute configuration of isolinderalactone, dihydroisolinderalactone, and epidihydroisolinderalactone
Takeda, Kenichi; Horibe, Isao; Minato, Hitoshi, Chemical Communications (London), 1968, (7), 378-80

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